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Compound of Interest

Compound Name: Thymidine 5-monophosphate

Cat. No.: B1632041

Thymidine 5'-Monophosphate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, physicochemical
properties, biological significance, and experimental protocols related to Thymidine 5'-
monophosphate (dTMP). dTMP is a deoxyribonucleotide that serves as a fundamental
monomeric unit in the synthesis of deoxyribonucleic acid (DNA).

Precise Chemical Structure

Thymidine 5'-monophosphate, also known as deoxythymidine monophosphate (dTMP),
thymidylic acid, or 5'-Thymidylic acid, is a pyrimidine nucleotide. It is composed of a phosphate
group, a deoxyribose sugar, and the nucleobase thymine.[1] The phosphate group is esterified
to the 5'-hydroxyl group of the deoxyribose sugar.

Molecular Formula: C1o0H1sN20sP[2]

IUPAC Name: [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-ylJmethyl
dihydrogen phosphate[2]

CAS Number: 365-07-1[1]
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The precise chemical structure of Thymidine 5'-monophosphate is visualized in the diagram

below.
[ Phosphate Group
 — o
| o
C
: o}
o Phosphoester bond
—> <l
| C5|
A
i l Deoxyribose
——N-glyecosidic-bord-»- C;L —» C2 ——» C3-0H ———p Cc4&4 —P» 04
Thymine
N1 P C2=0 —» N3H ———® C4=0 ——P C5CH3 —» C6-H

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1632041?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 1: Chemical structure of Thymidine 5'-monophosphate.

Quantitative Physicochemical Data

The following table summarizes key quantitative physicochemical properties of Thymidine 5'-

monophosphate.
Property Value Reference
Molar Mass 322.21 g/mol [2]
Melting Point >300 °C (for disodium salt)
pKa (Strongest Acidic) 1.23
pKa (Strongest Basic) -3.2
Solubility in Water Soluble
UV Amax 267 nm (at pH 7.0)

Biological Signhaling and Significance

Thymidine 5'-monophosphate is a critical intermediate in the de novo and salvage pathways
of pyrimidine metabolism, which are essential for DNA synthesis and repair.[1]

De Novo Synthesis: In the de novo pathway, deoxyuridine monophosphate (dUMP) is
methylated by the enzyme thymidylate synthase to form dTMP. This reaction is a crucial step in
the synthesis of thymine-containing nucleotides.

Salvage Pathway: The salvage pathway recycles thymidine from the degradation of DNA.
Thymidine is phosphorylated by thymidine kinase to yield dTMP.[1]

Once synthesized, dTMP is further phosphorylated by thymidylate kinase to form
deoxythymidine diphosphate (dTDP), and subsequently by nucleoside diphosphate kinase to
form deoxythymidine triphosphate (dTTP). dTTP is one of the four deoxynucleoside
triphosphates used by DNA polymerases to synthesize DNA.
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The diagram below illustrates the central role of dTMP in these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1632041?utm_src=pdf-body-img
https://www.benchchem.com/product/b1632041?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Thymidine monophosphate - Wikipedia [en.wikipedia.org]
e 2. Thymidine Phosphorylase in Cancer; Enemy or Friend? - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [What is the precise chemical structure of Thymidine 5'-
monophosphate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163204 1#what-is-the-precise-chemical-structure-of-
thymidine-5-monophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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